Application Notes & Protocols: Developing Enzyme Inhibitors with Benzimidazole Scaffolds

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*4,6-Difluoro-2-methyl-1H-benzo[d]imidazole*
CAS No.:	*874814-18-3*
Cat. No.:	*B1422126*

Get Quote

Introduction: The Benzimidazole Scaffold as a Privileged Structure in Enzyme Inhibition

The benzimidazole nucleus, formed by the fusion of benzene and imidazole rings, is a cornerstone in medicinal chemistry, widely recognized as a "privileged scaffold".[1][2][3][4][5] Its structural resemblance to natural purines allows it to interact with a diverse range of biological targets, making it a versatile framework for the design of therapeutic agents.[2][6] This versatility has led to the development of numerous FDA-approved drugs containing the benzimidazole core for a wide array of conditions, including anticancer, antiviral, and antihypertensive therapies.[1][3][7][8][9]

The physicochemical properties of the benzimidazole scaffold, such as its ability to participate in hydrogen bonding, π-π stacking, and hydrophobic interactions, enable it to bind effectively to the active sites of various enzymes.[1][2] This has made it a particularly attractive starting point for the development of potent and selective enzyme inhibitors.[10] This guide provides a comprehensive overview of the key strategies and methodologies for designing, synthesizing,

© 2026 BenchChem. All rights reserved.

and evaluating benzimidazole-based enzyme inhibitors, tailored for researchers and drug development professionals.

Section 1: Design and Synthesis of Benzimidazole-Based Inhibitors

The successful development of benzimidazole enzyme inhibitors hinges on a robust and flexible synthetic strategy that allows for the systematic exploration of the chemical space around the core scaffold. This exploration is crucial for establishing a clear Structure-Activity Relationship (SAR).

Rationale for Synthetic Design: Targeting Chemical Diversity

The primary goal of the synthetic strategy is to generate a library of compounds with diverse substituents at key positions of the benzimidazole ring. SAR studies have consistently shown that substitutions at the N1, C2, C5, and C6 positions significantly impact the biological activity of these compounds.[11][12][13] Therefore, the chosen synthetic routes should readily accommodate a wide variety of functional groups at these positions to modulate potency, selectivity, and pharmacokinetic properties.

General Synthetic Protocols

A common and effective method for synthesizing the benzimidazole core is the condensation of an o-phenylenediamine with a carboxylic acid or its derivative.[14] This foundational reaction can be adapted to introduce diversity at the C2 position. Further modifications can be made to the N1, C5, and C6 positions through subsequent reactions.

Protocol 1: Synthesis of 2-Substituted Benzimidazoles

This protocol describes a general procedure for the synthesis of 2-substituted benzimidazoles via the condensation of o-phenylenediamine with a substituted carboxylic acid.

Materials:

- o-Phenylenediamine

© 2026 BenchChem. All rights reserved.

- Substituted carboxylic acid (e.g., 2-chloroacetic acid)
- 4 N Hydrochloric acid
- Ammonium hydroxide solution
- Methanol
- Activated charcoal
- Ethanol
- Potassium iodide (KI)
- Potassium hydroxide (KOH)
- Substituted amine or alcohol

Procedure:

- In a round-bottom flask, dissolve o-phenylenediamine (0.1 mol) and a substituted carboxylic acid (0.1 mol) in 4 N hydrochloric acid (50 ml).
- Reflux the reaction mixture on a water bath at 100°C for 3 hours.[15]
- Cool the reaction mixture to room temperature.
- Carefully neutralize the mixture with ammonium hydroxide solution until a precipitate forms.
- Collect the precipitate by filtration and dry it thoroughly.
- Recrystallize the crude product from methanol with the addition of activated charcoal to obtain the pure 2-substituted benzimidazole intermediate.[15]
- For further derivatization, dissolve the 2-substituted benzimidazole (0.01 mol), a selected substituted amine or alcohol (0.01 mol), and KI (0.01 mol) in 50 ml of ethanol.
- Reflux the mixture for 6 hours at 78°C.[15]

© 2026 BenchChem. All rights reserved.

- Cool the reaction to room temperature and add a solution of KOH (0.01 mol in 5 ml of water) dropwise with continuous stirring for 2–3 hours.[15]
- Pour the reaction mixture into crushed ice.
- Collect the resulting solid by filtration, recrystallize from ethanol, and dry in a vacuum desiccator to yield the final product.[15]

Causality: The initial acid-catalyzed condensation forms the benzimidazole ring. The subsequent nucleophilic substitution at the 2-position allows for the introduction of a wide range of functional groups, enabling the exploration of SAR. The use of different substituted amines or alcohols in the second step provides a straightforward method for building a diverse compound library.

Protocol 2: Palladium-Catalyzed Cross-Coupling for C5(6)-Substituted Benzimidazoles

For introducing diversity at the C5 and C6 positions, palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, are highly effective.[16]

Materials:

- N-protected 5- or 6-bromo-2-substituted benzimidazole
- Appropriate boronic acid
- Palladium acetate (Pd(OAc)2)
- Triphenylphosphine (PPh3)
- Potassium carbonate (K2CO3)
- Solvent system (e.g., THF/H2O)

Procedure:

- In a reaction vessel, dissolve the N-protected bromo-benzimidazole derivative and the selected boronic acid in a degassed solvent mixture of THF/H2O (4:1).[16]

© 2026 BenchChem. All rights reserved.

- Add Pd(OAc)2, PPh3, and K2CO3 to the mixture.[16]
- Heat the reaction at 70°C for 16 hours under an inert atmosphere.[16]
- After cooling, perform a standard aqueous work-up.
- Purify the product by column chromatography on silica gel.

Causality: The Suzuki-Miyaura coupling provides a powerful and versatile method for creating carbon-carbon bonds, allowing for the introduction of various aryl and heteroaryl substituents at the C5 or C6 position. This is critical for fine-tuning the electronic and steric properties of the inhibitor to optimize interactions with the target enzyme.

Section 2: In Vitro and Cell-Based Screening Protocols

Once a library of benzimidazole derivatives has been synthesized, a robust screening cascade is necessary to identify and characterize potent and selective enzyme inhibitors. This typically involves a combination of in vitro biochemical assays and cell-based assays.

High-Throughput Screening (HTS) for Initial Hit Identification

HTS allows for the rapid screening of large compound libraries to identify initial "hits" that modulate the activity of the target enzyme.[17] Fluorescence-based assays are commonly employed in HTS due to their sensitivity and compatibility with automation.[18][19]

Protocol 3: General Fluorescence-Based In Vitro Enzyme Inhibition Assay

This protocol provides a general framework for an HTS-compatible fluorescence-based assay.

Materials:

- Purified target enzyme
- Fluorogenic substrate specific to the target enzyme

© 2026 BenchChem. All rights reserved.

- Assay buffer (optimized for enzyme activity)
- Test compounds (benzimidazole derivatives) dissolved in DMSO
- Positive control inhibitor (known inhibitor of the target enzyme)
- Negative control (DMSO vehicle)
- 384-well microplates
- Fluorescence plate reader

Procedure:

- Dispense a small volume (e.g., 1-5 µL) of test compounds, positive control, and negative control into the wells of a 384-well plate.
- Add the purified enzyme to each well and incubate for a pre-determined time (e.g., 15-30 minutes) at room temperature to allow for compound-enzyme binding.
- Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.
- Incubate the plate at the optimal temperature for the enzyme (e.g., 37°C) for a specific time (e.g., 30-60 minutes).
- Stop the reaction (e.g., by adding a stop solution or by heat inactivation).
- Measure the fluorescence intensity using a plate reader at the appropriate excitation and emission wavelengths.
- Calculate the percent inhibition for each compound relative to the positive and negative controls.

Self-Validation: The inclusion of a potent, known inhibitor as a positive control and a vehicle-only (DMSO) as a negative control is critical for validating the assay's performance. The Z' factor, a statistical parameter, should be calculated to assess the quality and robustness of the HTS assay. A Z' factor between 0.5 and 1.0 indicates an excellent assay.

© 2026 BenchChem. All rights reserved.

Dose-Response and IC50 Determination

Compounds identified as hits in the primary HTS screen are then subjected to dose-response studies to determine their potency, typically expressed as the half-maximal inhibitory concentration (IC50).

Protocol 4: IC50 Determination

Procedure:

- Prepare serial dilutions of the hit compounds in DMSO.
- Perform the same in vitro enzyme inhibition assay as described in Protocol 3, but with a range of compound concentrations (typically 8-12 concentrations).
- Plot the percent inhibition as a function of the logarithm of the compound concentration.
- Fit the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism) to calculate the IC50 value.

Cell-Based Assays for Target Engagement and Functional Effects

While in vitro assays are essential for determining direct enzyme inhibition, cell-based assays are crucial for confirming that the compounds can penetrate the cell membrane, engage the target in a cellular context, and exert a functional effect.[20][21]

Protocol 5: General Cell-Based Assay for Enzyme Inhibition

This protocol outlines a general approach for assessing enzyme inhibition in a cellular setting. The specific readout will depend on the target enzyme and its downstream signaling pathway.

Materials:

- Human cell line expressing the target enzyme
- Cell culture medium and supplements

© 2026 BenchChem. All rights reserved.

- Test compounds
- Lysis buffer
- Antibodies for detecting the phosphorylated substrate (if the target is a kinase) or other downstream markers
- Detection reagents (e.g., for Western blotting or ELISA)

Procedure:

- Seed the cells in a multi-well plate and allow them to adhere overnight.
- Treat the cells with various concentrations of the test compounds for a specified duration.
- Lyse the cells to release the intracellular contents.
- Measure the activity of the target enzyme or the level of its downstream product. For kinases, this often involves quantifying the phosphorylation of a specific substrate using techniques like Western blotting or ELISA.
- Determine the cellular IC50 value by plotting the inhibition of the cellular readout against the compound concentration.

Causality: This assay validates that the observed in vitro inhibition translates to a functional effect within a living cell. Discrepancies between in vitro and cellular potency can provide valuable insights into a compound's cell permeability, off-target effects, or susceptibility to efflux pumps.

Section 3: Structure-Activity Relationship (SAR) Analysis

SAR analysis is the process of correlating the chemical structure of the benzimidazole derivatives with their biological activity.[14] This is a critical step in optimizing the lead compounds for improved potency, selectivity, and drug-like properties.[6]

Key SAR Insights for Benzimidazole Scaffolds:

© 2026 BenchChem. All rights reserved.

- C2-Position: Substitutions at this position are often crucial for direct interaction with the enzyme's active site. The nature of the substituent (e.g., aromatic, aliphatic, hydrogen-bond donor/acceptor) can significantly influence potency.[11][13]
- N1-Position: Modifications at the N1-position can impact the compound's physical properties, such as solubility and membrane permeability. Elongated side chains at this position have been shown to be beneficial for inhibiting certain kinases.[8]
- C5 and C6-Positions: These positions are often solvent-exposed and can be modified to improve pharmacokinetic properties without significantly affecting potency. Introducing polar groups at these positions can enhance solubility.[11][13]

Data Presentation: SAR Table

A well-structured table is essential for summarizing SAR data.

Compound ID	R1 (N1-substituent)	R2 (C2-substituent)	R5/R6 (Benzene ring substituent)	Enzyme IC50 (μM)	Cellular IC50 (μM)
BZ-001	H	Phenyl	H	10.5	>50
BZ-002	Methyl	Phenyl	H	8.2	45.1
BZ-003	H	4-Chlorophenyl	H	1.5	5.8
BZ-004	H	Phenyl	5-Methoxy	9.8	>50

Analysis: From this hypothetical data, one can infer that a chloro-substitution on the C2-phenyl ring (BZ-003) significantly improves potency compared to the unsubstituted phenyl ring (BZ-001). Methylation at the N1-position (BZ-002) offers a modest improvement in enzyme inhibition but does not dramatically improve cellular activity. The 5-methoxy group (BZ-004) does not appear to be beneficial.

© 2026 BenchChem. All rights reserved.

Section 4: Computational Approaches in Benzimidazole Inhibitor Design

Computational modeling plays an increasingly important role in the rational design of enzyme inhibitors.[22][23] Molecular docking and molecular dynamics simulations can provide valuable insights into the binding mode of benzimidazole derivatives and help prioritize compounds for synthesis.[24]

Workflow for Computational Design:

- Target Selection and Preparation: Obtain the 3D structure of the target enzyme from the Protein Data Bank (PDB) or through homology modeling. Prepare the protein structure by adding hydrogens, assigning protonation states, and removing water molecules.
- Ligand Preparation: Generate 3D conformations of the benzimidazole derivatives and assign appropriate charges.
- Molecular Docking: Dock the library of benzimidazole compounds into the active site of the enzyme using software like AutoDock or Glide.[25]
- Scoring and Analysis: Analyze the docking poses and scores to predict the binding affinity and identify key interactions (e.g., hydrogen bonds, hydrophobic contacts) between the inhibitors and the enzyme.
- Molecular Dynamics (MD) Simulation: For the most promising candidates, perform MD simulations to assess the stability of the ligand-protein complex over time.[24]

Causality: This in silico approach allows for the pre-screening of a large number of virtual compounds, saving significant time and resources in the lab. By understanding the predicted binding modes, chemists can design new derivatives with improved interactions with the target enzyme.

Diagrams

Experimental Workflow for Benzimidazole Inhibitor Development

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: A typical workflow for the development of benzimidazole-based enzyme inhibitors.

© 2026 BenchChem. All rights reserved.

General Kinase Signaling Pathway Inhibition



Click to download full resolution via product page

Caption: Inhibition of a kinase signaling pathway by a benzimidazole-based inhibitor.

Conclusion

The benzimidazole scaffold continues to be a highly fruitful starting point for the development of novel enzyme inhibitors. Its favorable physicochemical properties and synthetic tractability allow for extensive optimization to achieve high potency and selectivity. By integrating rational design, efficient synthesis, and a robust screening cascade, researchers can effectively harness the potential of this privileged scaffold to develop next-generation therapeutics. The protocols and strategies outlined in this guide provide a solid foundation for drug development professionals engaged in this exciting area of research.

References

- Reversing the Hypoxic Adaptive Response in Breast Cancer Cells through Small-Molecule Inhibition of Oncogenic MicroRNA-210. (2026). ACS Publications.
- Recent achievements in the synthesis of benzimidazole derivatives. (n.d.). RSC Publishing.
- Synthesis and anti-inflammatory activity of benzimidazole derivatives; an in vitro, in vivo and in silico approach. (n.d.). PMC - NIH.
- Novel benzimidazole derivatives; synthesis, bioactivity and molecular docking study as potent urease inhibitors. (2022). PMC - NIH.
- Structure–Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflammatory Agents: An Overview. (n.d.). PMC - PubMed Central.
- Synthesis of Computationally Designed 2,5(6)-Benzimidazole Derivatives via Pd-Catalyzed Reactions for Potential E. coli DNA Gyrase B Inhibition. (2021). PMC - NIH.
- Synthesis, In Vitro Biological Evaluation and Molecular Modeling of Benzimidazole-Based Pyrrole/Piperidine Hybrids Derivatives as Potential Anti-Alzheimer Agents. (n.d.). NIH.

© 2026 BenchChem. All rights reserved.

- (PDF) BENZIMIDAZOLE AS A PROMISING ANTIVIRAL HETEROCYCLIC SCAFFOLD: A REVIEW. (2025). ResearchGate.
- Synthesis and SAR of novel, potent and orally bioavailable benzimidazole inhibitors of poly(ADP-ribose) polymerase (PARP) with a quaternary methylene-amino substituent. (2008). PubMed.
- Benzimidazole-based protein kinase inhibitors: Current perspectives in targeted cancer therapy. (2022). PubMed.
- Identification of inhibitors using a cell based assay for monitoring golgi-resident protease activity. (n.d.). PMC - NIH.
- A High-Throughput Screening Method for Identification of Inhibitors of the Deubiquitinating Enzyme USP14. (n.d.). PMC - NIH.
- Benzimidazole as a Privileged Scaffold in Drug Design and Discovery. (n.d.). PubMed.
- Recent achievements in the synthesis of benzimidazole derivatives. (2023). RSC Publishing.
- Benzimidazole as a Privileged Scaffold in Drug Design and Discovery. (2025). ResearchGate.
- Enzyme Assays: The Foundation of Modern Drug Discovery. (2025). BellBrook Labs.
- High-Throughput Screening for the Discovery of Enzyme Inhibitors. (2020). Journal of Medicinal Chemistry - ACS Publications.
- Mechanism of Action and Antiviral Activity of Benzimidazole-Based Allosteric Inhibitors of the Hepatitis C Virus RNA-dependent RNA Polymerase. (n.d.). PubMed.
- Benzimidazole Derivatives in Anticancer Therapy: A Comprehensive Review. (2025). Unknown Source.
- Structure–Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflammatory Agents: An Overview. (2025). ResearchGate.
- Design, synthesis and computational study of benzimidazole derivatives as potential anti-SARS-CoV-2 agents. (2025). ResearchGate.
- Recent Applications of Benzimidazole as a Privileged Scaffold in Drug Discovery. (n.d.). PubMed.
- Benzimidazole-biologically attractive scaffold for protein kinase inhibitors. (2025). ResearchGate.
- Exploring the Structure-Activity Relationship (SAR) of Benzimidazole Derivatives as Potent Antiviral Agents. (n.d.). Research and Reviews.
- Benzimidazole as a promising antiviral heterocyclic scaffold: a review. (2021). SciSpace.
- Resistance-Modifying Agents. 9. Synthesis and Biological Properties of Benzimidazole Inhibitors of the DNA Repair Enzyme Poly(ADP-ribose) Polymerase. (n.d.). Journal of Medicinal Chemistry - ACS Publications.
- Perspectives on Computational Enzyme Modeling: From Mechanisms to Design and Drug Development. (2024). ACS Omega.

© 2026 BenchChem. All rights reserved.

- High-Throughput Screening For The Discovery Of Enzyme Inhibitors. (n.d.). Request PDF - ResearchGate.
- Benzimidazole chemistry in oncology: recent developments in synthesis, activity, and SAR analysis. (2025). RSC Publishing.
- Anticancer benzimidazole derivatives as inhibitors of epigenetic targets: a review article. (2025). Unknown Source.
- The Benzimidazole Scaffold: A Cornerstone in Modern Drug Discovery. (n.d.). Benchchem.
- Computational design of a protein-based enzyme inhibitor. (2013). PMC - PubMed Central.
- Testing kinase inhibitors where it matters: Drug screening in intact cells. (2024). Reaction Biology.
- Benzimidazole: Structure Activity Relationship and Mechanism of Action as Antimicrobial Agent. (2025). ResearchGate.
- High-throughput Enzyme Screening. (n.d.). Creative Enzymes.
- Computational tools for designing and engineering enzymes. (n.d.). CAVER.
- A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. (n.d.). PLOS One - Research journals.
- Inexpensive High-Throughput Screening of Kinase Inhibitors Using One-Step Enzyme-Coupled Fluorescence Assay for ADP Detection. (n.d.). PubMed.
- Structure-Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflammatory Agents: An Overview. (2021). PubMed.
- SAR investigation and optimization of benzimidazole-based derivatives as antimicrobial agents against Gram-negative bacteria. (n.d.). White Rose Research Online.
- Discovery of New Quinazolinone and Benzimidazole Analogs as Tubulin Polymerization Inhibitors with Potent Anticancer Activities. (n.d.). MDPI.
- Benzimidazole Heterocycle as a Privileged Scaffold in Antiviral Agents. (n.d.). Sci-Hub.
- HETEROCYCLE-FUSED BENZIMIDAZOLE: A PRIVILEGED SCAFFOLD IN ANTIMICROBIAL DRUG DISCOVERY. (2023). International Journal of Pharmaceutical Sciences and Research (IJPSR).
- Benzimidazole derivatives as potential dual inhibitors for PARP-1 and DHODH. (2015). PubMed.
- Probing In Silico the Benzimidazole Privileged Scaffold for the Development of Drug-like Anti-RSV Agents. (n.d.). MDPI.
- On-flow enzymatic inhibitor screening: The emerging success of liquid chromatography-based assays. (n.d.). Frontiers.

© 2026 BenchChem. All rights reserved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Benzimidazole as a Privileged Scaffold in Drug Design and Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. Recent Applications of Benzimidazole as a Privileged Scaffold in Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. pdf.benchchem.com [pdf.benchchem.com]
- 5. Sci-Hub. Benzimidazole Heterocycle as a Privileged Scaffold in Antiviral Agents / Mini-Reviews in Organic Chemistry, 2012 [sci-hub.box]
- 6. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
- 7. Recent achievements in the synthesis of benzimidazole derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
- 8. Benzimidazole chemistry in oncology: recent developments in synthesis, activity, and SAR analysis - RSC Advances (RSC Publishing) DOI:10.1039/D5RA01077B [pubs.rsc.org]
- 9. ijpsr.com [ijpsr.com]
- 10. researchgate.net [researchgate.net]
- 11. Structure–Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflammatory Agents: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
- 12. researchgate.net [researchgate.net]
- 13. Structure-Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflammatory Agents: An Overview - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. rroij.com [rroij.com]
- 15. Synthesis and anti-inflammatory activity of benzimidazole derivatives; an in vitro, in vivo and in silico approach - PMC [pmc.ncbi.nlm.nih.gov]
- 16. Synthesis of Computationally Designed 2,5(6)-Benzimidazole Derivatives via Pd-Catalyzed Reactions for Potential E. coli DNA Gyrase B Inhibition - PMC

© 2026 BenchChem. All rights reserved.

[pmc.ncbi.nlm.nih.gov]

- 17. High-throughput Enzyme Screening [creative-enzymes.com]
- 18. pubs.acs.org [pubs.acs.org]
- 19. researchgate.net [researchgate.net]
- 20. reactionbiology.com [reactionbiology.com]
- 21. A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance | PLOS One [journals.plos.org]
- 22. pubs.acs.org [pubs.acs.org]
- 23. caver.cz [caver.cz]
- 24. researchgate.net [researchgate.net]
- 25. Novel benzimidazole derivatives; synthesis, bioactivity and molecular docking study as potent urease inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Application Notes & Protocols: Developing Enzyme Inhibitors with Benzimidazole Scaffolds]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1422126/docs#application-notes-protocols-developing-enzyme-inhibitors-with-benzimidazole-scaffolds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved.

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.